2-ethyl-2-methylpyrrolidine
Description
Pyrrolidine is a five-membered ring compound with a nitrogen atom . It’s widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .
Synthesis Analysis
The synthesis of pyrrolidines can be achieved through various methods. For instance, a series of simple 2-methylpyridines were synthesized using a simplified bench-top continuous flow setup . The reactions proceeded with a high degree of selectivity, producing α-methylated pyridines .Molecular Structure Analysis
The molecular structure of pyrrolidines can be analyzed using various techniques. For instance, MolView can be used to analyze the molecular structure of compounds .Chemical Reactions Analysis
The chemical reactions involving pyrrolidines can be complex. For instance, an acid-promoted synthesis of azaheterocycles from N-carbamate-protected amino alcohols involves the activation of the hydroxyl group via the use of orthoesters .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrrolidines can be influenced by factors such as feedstock choice and pyrolysis temperature .Future Directions
The future directions in the field of pyrrolidines research could involve the development of new oxide compositions capable of featuring simultaneously high CO2 resistance and O2 permeability . Additionally, the exploitation of phase reactions to create a new conductive phase along the grain boundaries of dual-phase materials could be another future direction .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-2-methylpyrrolidine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-methyl-1,3-propanediol", "ethylamine", "sodium hydride", "1,4-dibromobutane" ], "Reaction": [ "Step 1: 2-methyl-1,3-propanediol is reacted with sodium hydride to form the corresponding alkoxide intermediate.", "Step 2: Ethylamine is added to the reaction mixture and the resulting mixture is heated to reflux.", "Step 3: The alkoxide intermediate reacts with 1,4-dibromobutane to form the desired product, 2-ethyl-2-methylpyrrolidine.", "Step 4: The product is purified through distillation or recrystallization." ] } | |
CAS RN |
805179-23-1 |
Product Name |
2-ethyl-2-methylpyrrolidine |
Molecular Formula |
C7H15N |
Molecular Weight |
113.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
